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TELEOCIDINA-2 TELEOCIDINA-2
Brand Name: Vulcanchem
CAS No.: 102209-77-8
VCID: VC0011911
InChI: InChI=1S/C27H39N3O2/c1-8-27(6,13-9-10-17(2)3)21-11-12-22-23-19(15-28-24(21)23)14-20(16-31)29-26(32)25(18(4)5)30(22)7/h8,10-12,15,18,20,25,28,31H,1,9,13-14,16H2,2-7H3,(H,29,32)/t20-,25-,27+/m0/s1
SMILES: CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CCC=C(C)C)C=C)CO
Molecular Formula: C27H39N3O2
Molecular Weight: 437.6 g/mol

TELEOCIDINA-2

CAS No.: 102209-77-8

Main Products

VCID: VC0011911

Molecular Formula: C27H39N3O2

Molecular Weight: 437.6 g/mol

TELEOCIDINA-2 - 102209-77-8

CAS No. 102209-77-8
Product Name TELEOCIDINA-2
Molecular Formula C27H39N3O2
Molecular Weight 437.6 g/mol
IUPAC Name (10S,13S)-5-[(3S)-3,7-dimethylocta-1,6-dien-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
Standard InChI InChI=1S/C27H39N3O2/c1-8-27(6,13-9-10-17(2)3)21-11-12-22-23-19(15-28-24(21)23)14-20(16-31)29-26(32)25(18(4)5)30(22)7/h8,10-12,15,18,20,25,28,31H,1,9,13-14,16H2,2-7H3,(H,29,32)/t20-,25-,27+/m0/s1
Standard InChIKey KISDGNGREAJPQR-QOAWAWRESA-N
Isomeric SMILES CC(C)[C@H]1C(=O)N[C@@H](CC2=CNC3=C(C=CC(=C23)N1C)[C@@](C)(CCC=C(C)C)C=C)CO
SMILES CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CCC=C(C)C)C=C)CO
Canonical SMILES CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(CCC=C(C)C)C=C)CO
PubChem Compound 13749857
Last Modified Nov 11 2021
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